Cas no 847399-80-8 (N-(2,4-dimethylphenyl)-4-methyl-1,3-oxazole-5-carboxamide)
847399-80-8 structure
Product Name:N-(2,4-dimethylphenyl)-4-methyl-1,3-oxazole-5-carboxamide
CAS No:847399-80-8
MF:C13H14N2O2
MW:230.262463092804
CID:5749517
PubChem ID:7113423
Update Time:2023-11-21
N-(2,4-dimethylphenyl)-4-methyl-1,3-oxazole-5-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- AKOS016487243
- F0664-0080
- 847399-80-8
- N-(2,4-dimethylphenyl)-4-methyl-1,3-oxazole-5-carboxamide
- N-(2,4-dimethylphenyl)-4-methyloxazole-5-carboxamide
- 5-Oxazolecarboxamide, N-(2,4-dimethylphenyl)-4-methyl-
-
- Inchi: 1S/C13H14N2O2/c1-8-4-5-11(9(2)6-8)15-13(16)12-10(3)14-7-17-12/h4-7H,1-3H3,(H,15,16)
- InChI Key: FRBIEQYWBLQRSD-UHFFFAOYSA-N
- SMILES: O1C=NC(C)=C1C(NC1C=CC(C)=CC=1C)=O
Computed Properties
- Exact Mass: 230.105527694g/mol
- Monoisotopic Mass: 230.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 283
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 55.1Ų
Experimental Properties
- Density: 1.192±0.06 g/cm3(Predicted)
- Boiling Point: 290.3±40.0 °C(Predicted)
- pka: 11.86±0.70(Predicted)
N-(2,4-dimethylphenyl)-4-methyl-1,3-oxazole-5-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0664-0080-2μmol |
N-(2,4-dimethylphenyl)-4-methyl-1,3-oxazole-5-carboxamide |
847399-80-8 | 90%+ | 2μl |
$85.5 | 2023-05-17 | |
| Life Chemicals | F0664-0080-1mg |
N-(2,4-dimethylphenyl)-4-methyl-1,3-oxazole-5-carboxamide |
847399-80-8 | 90%+ | 1mg |
$81.0 | 2023-05-17 | |
| Life Chemicals | F0664-0080-2mg |
N-(2,4-dimethylphenyl)-4-methyl-1,3-oxazole-5-carboxamide |
847399-80-8 | 90%+ | 2mg |
$88.5 | 2023-05-17 |
N-(2,4-dimethylphenyl)-4-methyl-1,3-oxazole-5-carboxamide Related Literature
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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